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Compound of Interest

Compound Name: Tocopherol calcium succinate

Cat. No.: B087740 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of

Tocopherol Calcium Succinate in common laboratory solvents. Designed for researchers,

scientists, and professionals in drug development, this document compiles available data to

facilitate the use of this compound in experimental settings.

Executive Summary
Tocopherol Calcium Succinate, a calcium salt of a tocopherol succinate, is a derivative of

Vitamin E. Understanding its solubility is critical for the formulation of delivery systems, in vitro

and in vivo testing, and various analytical procedures. This guide summarizes the qualitative

and quantitative solubility of Tocopherol Calcium Succinate and its closely related acid form,

D-α-Tocopherol Succinate, providing a clear reference for laboratory work.

Solubility Data
The solubility of Tocopherol Calcium Succinate and its acid form varies significantly across

different solvents, reflecting its lipophilic nature. The following table summarizes the available

solubility data from official monographs and scientific literature.
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Solvent Compound
Solubility
Classification

Quantitative
Data

Citation

Water

Tocopherol

Calcium

Succinate

Practically

Insoluble
- [1]

Water
D-α-Tocopherol

Succinate

Practically

Insoluble
Insoluble [2][3][4][5][6]

Ethanol (95%)

Tocopherol

Calcium

Succinate

Practically

Insoluble
- [1]

Anhydrous

Ethanol

D-α-Tocopherol

Succinate
Soluble

25 mg/mL (47.1

mM)
[2][3][4][5][6]

Chloroform

Tocopherol

Calcium

Succinate

Freely Soluble - [1]

Chloroform
D-α-Tocopherol

Succinate
Soluble 50 mg/mL

Carbon

Tetrachloride

Tocopherol

Calcium

Succinate

Freely Soluble - [1]

Acetone

Tocopherol

Calcium

Succinate

Practically

Insoluble
- [1]

Acetone
D-α-Tocopherol

Succinate
Soluble - [2][3][4][5]

Methylene

Chloride

D-α-Tocopherol

Succinate
Very Soluble - [2][3][4][5]

Acetic Acid

(100%)

Tocopherol

Calcium

Succinate

Soluble

Dissolves, but

may become

turbid upon

standing

[1]
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Dimethyl

Sulfoxide

(DMSO)

D-α-Tocopherol

Succinate
Soluble

100 mg/mL

(188.4 mM)
[6]

Ether
D-α-Tocopherol

Succinate
Soluble -

Vegetable Oils
D-α-Tocopherol

Succinate
Soluble -

Experimental Protocols
While specific quantitative solubility studies for Tocopherol Calcium Succinate are not widely

published, a general protocol for determining solubility in common laboratory solvents can be

established. The following outlines a standard procedure.

Materials
Tocopherol Calcium Succinate

Selected solvents (e.g., water, ethanol, DMSO, chloroform)

Analytical balance

Vortex mixer

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Mass Spectrometry)

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of Tocopherol Calcium Succinate to a known volume of the

selected solvent in a sealed vial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.selleck.co.jp/datasheet/d-alpha-tocopherol-succinate-E717401-DataSheet.pdf
https://www.benchchem.com/product/b087740?utm_src=pdf-body
https://www.benchchem.com/product/b087740?utm_src=pdf-body
https://www.benchchem.com/product/b087740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agitate the mixture at a constant temperature (e.g., 25 °C) for a defined period (e.g., 24-48

hours) to ensure equilibrium is reached. A vortex mixer or shaker can be used.

Separation of Undissolved Solute:

Centrifuge the vials at a high speed to pellet the undissolved solid.

Sample Analysis:

Carefully withdraw a known volume of the supernatant.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of

the analytical method.

Quantify the concentration of the dissolved Tocopherol Calcium Succinate using a

validated HPLC method.

Data Reporting:

Express the solubility in terms of mg/mL or molarity.

A patent for the synthesis of Tocopherol Calcium Succinate also provides a method for its

preparation and subsequent analysis, which involves dissolving the compound in methanol

during the reaction and later analyzing it via infrared spectrometry and calcium analysis.[7]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the solubility of a

chemical compound such as Tocopherol Calcium Succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

2. D-α-Tocopherol succinate | 4345-03-3 [chemicalbook.com]

3. D-α-Tocopherol succinate | 4345-03-3 [amp.chemicalbook.com]

4. abmole.com [abmole.com]

5. lookchem.com [lookchem.com]

6. selleck.co.jp [selleck.co.jp]

7. US7145023B2 - Processes for preparing solid tocopherol succinate calcium and
magnesium salts - Google Patents [patents.google.com]

To cite this document: BenchChem. [Solubility Profile of Tocopherol Calcium Succinate: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087740#solubility-of-tocopherol-calcium-succinate-in-
common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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